4-Chloro-6-hydrazinopyrimidine

• IUPAC Name: (6-chloropyrimidin-4-yl)hydrazine
• InChI: InChI=1S/C4H5ClN4/c5-3-1-4(9-6)8-2-7-3/h1-2H,6H2,(H,7,8,9)
• InChI Key: NYXYZCSAJZLFEH-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CN=C1Cl)NN
• Molecular Formula: C4H5ClN4
• DSSTOX Substance ID: DTXSID00289494
• Molecular Weight: 144.56 g/mol
• CAS RN: 5767-35-1

Description

4-Chloro-6-hydrazinopyrimidine is a pyrimidine derivative. It is used for industrial and scientific research purposes.

Synthesis Analysis

The synthesis of 4-Chloro-6-hydrazinopyrimidine starts with the reaction of 4,6-dichloro-pyrimidine with hydrazine hydrate at room temperature.

Molecular Structure Analysis

The molecular structure of 4-Chloro-6-hydrazinopyrimidine is represented by the formula C4H5ClN4.

Scientific Research Applications

Antifungal Applications

4-Chloro-6-hydrazinopyrimidine has been utilized in the synthesis of novel pyrimidine derivatives with significant antifungal activities . . This makes them potential candidates for new classes of antifungal agents in agriculture.

Anticancer Research

In the realm of anticancer research, derivatives of 4-Chloro-6-hydrazinopyrimidine have been designed and synthesized to evaluate their anticancer properties . . Their ability to influence the activity of P-glycoprotein in cell cultures resistant to doxorubicin is particularly noteworthy, offering a new avenue for cancer treatment research.

Pharmaceutical Development

The compound’s derivatives have been explored for their potential as pharmaceutical agents . .

Agricultural Chemistry

In agricultural chemistry, 4-Chloro-6-hydrazinopyrimidine serves as a precursor in the synthesis of pyrimidine-based fungicides. .

Material Science

.

Environmental Science

The environmental impact of 4-Chloro-6-hydrazinopyrimidine and its derivatives is an area of interest, particularly in terms of their biodegradability and potential toxicity. .

Industrial Applications

4-Chloro-6-hydrazinopyrimidine is also significant in industrial applications, where its derivatives can be used in various chemical processes and products. .

Safety and Hazards

In case of inhalation, move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately. Do not use mouth to mouth resuscitation if the victim ingested or inhaled the chemical. Following skin contact, take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor.

Synthesis routes and methods I

Procedure details

With stirring and at RT, 11.8 ml (12.1 g, 241.6 mmol) of hydrazine hydrate are added dropwise to a solution of 20.0 g (134.3 mmol) of 4,6-dichloropyrimidine in 300 ml of ethanol. If the solution becomes turbid during the addition of the hydrazine hydrate, more solvent (about 400 ml of ethanol) is added. The reaction solution is stirred at RT for a further 12 h. For work-up, the precipitated solid is filtered off, the filter residue is washed twice with in each case 150 ml of water and twice with in each case 100 ml of diethyl ether and the product is dried under reduced pressure. A further crystalline fraction is obtained from the concentrated mother liquor.

Synthesis routes and methods II

Procedure details

A mixture of 4,6-dichloro-pyrimidine (18.68 g, 125 mmol), hydrazine monohydrate (18.28 mL, 376 mmol), and 2-propanol (300 mL) was stirred at room temperature for 3 hours. The reaction mixture was concentrated, triturated with water, and filtered. The solid was washed with water, air-dried to give (6-chloro-pyrimidin-4-yl)-hydrazine (16.97 g, Yield 94%): 1H NMR 400 MHz (d6-DMSO) δ 8.83 (s, 1H), 8.17 (s, 1H), 6.76 (s, 1H), 4.50 (s, 2H); MS m/z 145.02 (M+1).

Synthesis routes and methods III

Procedure details

12 g of 4,6-dichloropyrimidine were dissolved in 100 ml of methanol, mixed dropwise with 12 ml of hydrazine hydrate (80%) and stirred for 1 hour at room temperature. After sucking off the precipitate and washing with H2O, 10 g of 4-hydrazino-6-chloropyrimidine were obtained.

Synthesis routes and methods IV

Procedure details

Q & A

Q1: What is the main focus of the research paper concerning 4-chloro-6-hydrazinopyrimidine?

A1: The research paper delves into the reactions of specific 5-amino-4-chloro-6-hydrazinopyrimidines with phosgene, aiming to understand the cyclization products formed. [] This type of reaction is crucial in organic chemistry for building complex heterocyclic systems, which are often found in pharmaceuticals and other biologically active compounds.